Cas no 2137548-77-5 (1,7-Dioxaspiro[4.4]nonane-4-carboxylic acid)

• Product Name: 1,7-Dioxaspiro[4.4]nonane-4-carboxylic acid
• CAS No: 2137548-77-5
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 6461159
• PubChem ID: 165460003
• Update Time: 2025-05-20

1,7-Dioxaspiro[4.4]nonane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-744359
• 2137548-77-5
• 1,7-dioxaspiro[4.4]nonane-4-carboxylic acid
• 1,7-Dioxaspiro[4.4]nonane-4-carboxylic acid

• Inchi： 1S/C8H12O4/c9-7(10)6-1-3-12-8(6)2-4-11-5-8/h6H,1-5H2,(H,9,10)
• InChI Key： NKODBCQHJGMRRI-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)C21COCC2

Computed Properties

• Exact Mass: 172.07355886g/mol
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 55.8Ų

Additional information on 1,7-Dioxaspiro[4.4]nonane-4-carboxylic acid

Comprehensive Overview of 1,7-Dioxaspiro[4.4]nonane-4-carboxylic acid (CAS No. 2137548-77-5): Properties, Applications, and Innovations

1,7-Dioxaspiro[4.4]nonane-4-carboxylic acid (CAS No. 2137548-77-5) is a specialized organic compound featuring a unique spirocyclic structure combined with a carboxylic acid functional group. This molecular architecture makes it a valuable intermediate in pharmaceutical synthesis, material science, and agrochemical research. Its spiro[4.4]nonane core contributes to structural rigidity, while the carboxylic acid moiety enhances reactivity, enabling diverse derivatization pathways. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting GPCRs (G-protein-coupled receptors) and enzyme inhibition, aligning with the growing demand for novel bioactive scaffolds.

The compound’s synthetic versatility has garnered attention in green chemistry initiatives, where its efficient preparation via catalytic cyclization methods reduces waste and energy consumption. Recent studies highlight its role in developing biodegradable polymers, addressing global concerns about sustainable materials. Additionally, its chiral properties make it a candidate for asymmetric synthesis, a hot topic in precision medicine and catalysis. Analysts note rising interest in CAS No. 2137548-77-5 across patent filings, reflecting its industrial relevance.

From an analytical perspective, 1,7-Dioxaspiro[4.4]nonane-4-carboxylic acid exhibits distinct spectroscopic signatures, such as characteristic NMR peaks (e.g., δ 1.8–2.5 ppm for spiro protons) and IR absorption at ~1700 cm⁻¹ (C=O stretch). These features facilitate quality control in manufacturing. Its solubility profile (moderate in polar aprotic solvents) and thermal stability (decomposition >200°C) further support practical applications. Computational modeling studies, leveraging AI-driven molecular dynamics, predict its interactions with biological targets, a trend resonating with digital chemistry advancements.

Market trends indicate growing queries around "spirocyclic compounds for drug delivery" and "eco-friendly chemical intermediates," positioning CAS No. 2137548-77-5 as a keyword-optimized subject. Regulatory compliance (e.g., REACH, FDA guidelines) and scalable synthesis routes are frequently discussed in industry forums, underscoring its commercial viability. Future research may explore its nanocarrier potential or CO₂ capture applications, aligning with climate-tech innovations.